Cas no 98213-64-0 (6-methyl-5-sulfanylidene-2,3,4,5-tetrahydro-1,2,4-triazin-3-one)

6-Methyl-5-sulfanylidene-2,3,4,5-tetrahydro-1,2,4-triazin-3-one is a heterocyclic compound featuring a triazinone core with a methyl substituent at the 6-position and a sulfanylidene group at the 5-position. This structure imparts unique reactivity, making it valuable in synthetic organic chemistry, particularly as a building block for pharmaceuticals and agrochemicals. The sulfanylidene moiety enhances its potential as a nucleophile or ligand in metal-catalyzed reactions. Its stability under ambient conditions and compatibility with diverse reaction conditions further underscore its utility. Researchers may explore its applications in developing biologically active molecules or as an intermediate in heterocyclic synthesis.
6-methyl-5-sulfanylidene-2,3,4,5-tetrahydro-1,2,4-triazin-3-one structure
98213-64-0 structure
Product Name:6-methyl-5-sulfanylidene-2,3,4,5-tetrahydro-1,2,4-triazin-3-one
CAS No:98213-64-0
MF:C4H5N3OS
MW:143.166998624802
MDL:MFCD00193146
CID:803315
PubChem ID:329819350
Update Time:2025-05-28

6-methyl-5-sulfanylidene-2,3,4,5-tetrahydro-1,2,4-triazin-3-one Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Triazin-3(2H)-one,4,5-dihydro-6-methyl-5-thioxo-
    • 1,2,4-Triazin-3(2H)-one,4,5-dihydro-6-methyl-5-thioxo-(9CI)
    • 6-methyl-5-sulfanylidene-2H-1,2,4-triazin-3-one
    • 6-methyl-5-thioxo-2,3,4,5-tetrahydro-1,2,4-triazin-3-one
    • 6-methyl-5-thioxo-2H,4H-1,2,4-triazin-3-one
    • F3097-0464
    • AKOS000272739
    • NS-01103
    • 98213-64-0
    • 6-methyl-5-thioxo-4,5-dihydro-1,2,4-triazin-3(2H)-one
    • CS-0367344
    • 6-METHYL-5-SULFANYL-3,4-DIHYDRO-1,2,4-TRIAZIN-3-ONE
    • 6-Methyl-5-thioxo-4,5-dihydro-1,2,4-triazin-3(2H)-one, AldrichCPR
    • 6-Methyl-5-thioxo-4,5-dihydro-1,2,4-triazin-3(2H)-one; 1383425
    • MFCD00193146
    • V8Q
    • F94676
    • DTXSID30362567
    • 6-methyl-5-sulfanylidene-2,3,4,5-tetrahydro-1,2,4-triazin-3-one
    • MDL： MFCD00193146
    • Inchi： 1S/C4H5N3OS/c1-2-3(9)5-4(8)7-6-2/h1H3,(H2,5,7,8,9)
    • InChI Key： FGZQRZAHVJVJGF-UHFFFAOYSA-N
    • SMILES： S=C1C(C)=NNC(N1)=O

Computed Properties

  • Exact Mass: 143.01500
  • Monoisotopic Mass: 143.015
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 85.6Ų

Experimental Properties

  • PSA: 93.63000
  • LogP: 0.13590

6-methyl-5-sulfanylidene-2,3,4,5-tetrahydro-1,2,4-triazin-3-one Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3

6-methyl-5-sulfanylidene-2,3,4,5-tetrahydro-1,2,4-triazin-3-one Customs Data

  • HS CODE：2933699090
  • Customs Data：

    China Customs Code:

    2933699090

    Overview:

    2933699090 Other structurally non fused triazine ring containing compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933699090 other compounds containing an unfused triazine ring (whether or not hydrogenated) in the structure.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:20.0%

6-methyl-5-sulfanylidene-2,3,4,5-tetrahydro-1,2,4-triazin-3-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M106118-10mg
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 98213-64-0
10mg
 $ 50.00 2022-06-04
TRC
M106118-50mg
6-methyl-5-sulfanylidene-2,3,4,5-tetrahydro-1,2,4-triazin-3-one
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 $ 95.00 2022-06-04
TRC
M106118-100mg
6-methyl-5-sulfanylidene-2,3,4,5-tetrahydro-1,2,4-triazin-3-one
 98213-64-0
100mg
 $ 160.00 2022-06-04
OTAVAchemicals
5060610077-50MG
6-methyl-5-sulfanylidene-2,3,4,5-tetrahydro-1,2,4-triazin-3-one
 98213-64-0 95%
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 $58 2023-07-03
OTAVAchemicals
5060610077-100MG
6-methyl-5-sulfanylidene-2,3,4,5-tetrahydro-1,2,4-triazin-3-one
 98213-64-0 95%
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OTAVAchemicals
5060610077-250MG
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 98213-64-0 95%
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 $173 2023-07-03

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